Superior Demethylation Efficacy and Reduced Cytotoxicity vs. 5-Azacytidine and Decitabine
In a direct head-to-head study in murine embryonic stem cells (mESCs), GSKMI-714 at 10 µM induced global CpG methylation loss from ~70% to <18% within 6 days, whereas 5-azacytidine and decitabine at comparable demethylating concentrations induced extensive cell death, limiting their effective demethylation window [1]. The study explicitly notes that GSKMI-714 was well-tolerated for 14 days at 10 µM, while the nucleoside analogs caused 'extensive cell death' that confounded gene expression analysis.
| Evidence Dimension | Global CpG Methylation Reduction and Cellular Tolerance |
|---|---|
| Target Compound Data | Global CpG methylation reduced from ~70% to <18% after 6 days; tolerated at 10 µM for 14 days. |
| Comparator Or Baseline | 5-azacytidine and decitabine |
| Quantified Difference | GSKMI-714 achieved ~52% reduction in global CpG methylation without cytotoxicity, whereas nucleoside analogs caused extensive cell death before achieving equivalent demethylation. |
| Conditions | Wild-type murine embryonic stem cells (mESCs); 10 µM GSKMI-714 treatment; whole-genome bisulfite sequencing (WGBS). |
Why This Matters
For experiments requiring sustained hypomethylation without confounding DNA damage responses, GSKMI-714 is the preferred tool over cytotoxic nucleoside analogs.
- [1] Portilho NA, et al. The DNMT1 inhibitor GSK-3484862 mediates global demethylation in murine embryonic stem cells. *Epigenetics & Chromatin*. 2021;14:56. View Source
